dimethyl {5-[(2-chlorobenzyl)amino]-2-[(E)-2-phenylethenyl]-1,3-oxazol-4-yl}phosphonate

• Molecular Formula: C20H20ClN2O4P
• Molecular Weight: 418.8 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-dimethoxyphosphoryl-2-[(E)-2-phenylethenyl]-1,3-oxazol-5-amine
• InChI: InChI=1S/C20H20ClN2O4P/c1-25-28(24,26-2)20-19(22-14-16-10-6-7-11-17(16)21)27-18(23-20)13-12-15-8-4-3-5-9-15/h3-13,22H,14H2,1-2H3/b13-12+
• InChI Key: CWRQTYBMLREDQD-OUKQBFOZSA-N
• Isomeric SMILES: COP(=O)(C1=C(OC(=N1)/C=C/C2=CC=CC=C2)NCC3=CC=CC=C3Cl)OC
• Canonical SMILES: COP(=O)(C1=C(OC(=N1)C=CC2=CC=CC=C2)NCC3=CC=CC=C3Cl)OC

Description

DIMETHYL (5-{[(2-CHLOROPHENYL)METHYL]AMINO}-2-[(1E)-2-PHENYLETHENYL]-1,3-OXAZOL-4-YL)PHOSPHONATE is a complex organic compound with a unique structure that includes an oxazole ring, a phosphonate group, and various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

Common synthetic routes may involve the use of reagents such as chlorophenylmethylamine, phenylethylene, and phosphonate precursors under specific reaction conditions like controlled temperature and pH .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This may include the use of catalysts, advanced purification techniques, and scalable reaction conditions to facilitate large-scale production .

Chemical Reactions Analysis

Types of Reactions

DIMETHYL (5-{[(2-CHLOROPHENYL)METHYL]AMINO}-2-[(1E)-2-PHENYLETHENYL]-1,3-OXAZOL-4-YL)PHOSPHONATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one substituent is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary depending on the desired outcome, including temperature, solvent, and pH .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxazole derivatives, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

DIMETHYL (5-{[(2-CHLOROPHENYL)METHYL]AMINO}-2-[(1E)-2-PHENYLETHENYL]-1,3-OXAZOL-4-YL)PHOSPHONATE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to study enzyme interactions and cellular processes.

Industry: The compound may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of DIMETHYL (5-{[(2-CHLOROPHENYL)METHYL]AMINO}-2-[(1E)-2-PHENYLETHENYL]-1,3-OXAZOL-4-YL)PHOSPHONATE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other oxazole derivatives and phosphonate-containing molecules. Examples include:

• 5-Phenyl-2-oxazolecarboxylic acid
• Dimethyl (2-phenylethyl)phosphonate
• Chlorophenylmethylamine derivatives

Uniqueness

DIMETHYL (5-{[(2-CHLOROPHENYL)METHYL]AMINO}-2-[(1E)-2-PHENYLETHENYL]-1,3-OXAZOL-4-YL)PHOSPHONATE is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties